4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline

• IUPAC Name: (6-bromo-2-phenylquinolin-4-yl)-(4-prop-2-enylpiperazin-1-yl)methanone
• InChI: InChI=1S/C23H22BrN3O/c1-2-10-26-11-13-27(14-12-26)23(28)20-16-22(17-6-4-3-5-7-17)25-21-9-8-18(24)15-19(20)21/h2-9,15-16H,1,10-14H2
• InChI Key: JCDIOEDLOVBHQK-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1CCN(CC1)C(=O)C2=CC(=NC3=C2C=C(C=C3)Br)C4=CC=CC=C4
• Molecular Formula: C23H22BrN3O
• Molecular Weight: 436.3 g/mol

Description

4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline is a chemical compound that belongs to the class of quinoline derivatives. It has been extensively studied for its potential use in scientific research applications, particularly in the field of cancer research.

Mechanism of Action

The mechanism of action of 4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline involves the inhibition of several key enzymes and pathways that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase II, which is an enzyme that is essential for DNA replication and cell division. It also inhibits the activity of protein kinase C, which is a key regulator of cell growth and proliferation.
Biochemical and Physiological Effects:
4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline has been shown to have several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It also inhibits the growth and proliferation of cancer cells by inhibiting key enzymes and pathways involved in cell growth and division. Additionally, it has been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline in lab experiments is its potent anti-cancer activity. It has been shown to be effective against a variety of cancer cell lines, making it a promising candidate for further research. However, one of the limitations of using this compound in lab experiments is its potential toxicity. It has been found to be toxic to normal cells at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline. One direction is to further investigate its mechanism of action and identify other key enzymes and pathways that it may target. Another direction is to study its potential use in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy and minimal toxicity.

Scientific Research Applications

4-[(4-allyl-1-piperazinyl)carbonyl]-6-bromo-2-phenylquinoline has been extensively studied for its potential use in scientific research applications, particularly in the field of cancer research. It has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. It has also been shown to inhibit the growth of cancer cells by inducing apoptosis, which is a programmed cell death mechanism.